2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H14ClN3O2S/c1-22-14-5-3-2-4-12(14)18-15(21)9-23-16-19-11-7-6-10(17)8-13(11)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: XITXPORAXZSLRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol

Description

2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide, also known as CBT-1, is a novel compound that has been developed for its potential therapeutic applications. It is a small molecule that has been shown to have anxiolytic and antidepressant effects in preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide is not fully understood. However, it is believed to act on the GABA system, which is known to play a role in anxiety and depression. 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to increase the activity of GABA-A receptors, which are known to have anxiolytic and sedative effects. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to decrease the activity of the HPA axis, which is known to be overactive in anxiety and depression.
Biochemical and Physiological Effects:
2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is known to have anxiolytic and sedative effects. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to decrease the levels of corticosterone, which is a hormone that is released in response to stress. This suggests that 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide may have a positive effect on the HPA axis, which is known to be overactive in anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide in lab experiments is that it has been shown to have anxiolytic and antidepressant effects in animal models. This makes it a useful tool for studying anxiety and depression. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to have a positive effect on cognition and memory, which makes it a useful tool for studying these areas as well. One limitation of using 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of studies using 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide.

Future Directions

There are several future directions for 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide research. One area of interest is the potential therapeutic applications of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide in humans. Clinical trials are needed to determine the safety and efficacy of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide in humans. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide. This will help to identify potential drug targets for the treatment of anxiety and depression. Finally, further studies are needed to determine the long-term effects of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide on the brain and body. This will help to determine the safety and potential side effects of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide.

Synthesis Methods

The synthesis of 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide involves the condensation of 5-chloro-2-aminobenzimidazole with 2-methoxybenzoyl chloride followed by thioacetic acid treatment. The resulting product is then purified by column chromatography. This synthesis method has been reported in a peer-reviewed journal and has been shown to yield pure and stable 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide.

Scientific Research Applications

2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been extensively studied for its anxiolytic and antidepressant effects in preclinical studies. It has been shown to reduce anxiety-like behavior and increase social interaction in animal models of anxiety and depression. 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has also been shown to have an effect on the HPA axis, which is known to play a role in anxiety and depression. Additionally, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-N-(2-methoxyphenyl)acetamide has been shown to have a positive effect on cognition and memory in animal models.